Cas no 60629-95-0 (1-bromo-1,1'-bi(cyclopropane))

• Product Name: 1-bromo-1,1'-bi(cyclopropane)
• CAS No: 60629-95-0
• MF: C₆H₉Br
• MW: 161.039661169052
• MDL: MFCD27991557
• CID: 496436
• PubChem ID: 14093200
• Update Time: 2026-04-29

1-bromo-1,1'-bi(cyclopropane) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bicyclopropyl, 1-bromo-
• 1-bromo-1-cyclopropylcyclopropane
• 1-bromo-1,1'-bi(cyclopropane)

• MDL： MFCD27991557

Computed Properties

• Exact Mass: 159.98877

Experimental Properties

• PSA: 0

Additional information on 1-bromo-1,1'-bi(cyclopropane)

Introduction to 1-bromo-1,1'-bi(cyclopropane) (CAS No. 60629-95-0)

1-bromo-1,1'-bi(cyclopropane), with the chemical formula C₆H₇Br₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic brominated derivative of cyclopropane has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of two bromine atoms at the 1-position of each cyclopropane ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization.

The CAS number 60629-95-0 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, featuring two interconnected cyclopropane rings with bromine substituents, contributes to its stability and reactivity. This stability is attributed to the strain inherent in the cyclopropane ring system, which can be exploited in various chemical transformations. The bromine atoms serve as electrophilic centers, facilitating nucleophilic substitution reactions that are pivotal in drug discovery and development.

In recent years, 1-bromo-1,1'-bi(cyclopropane) has been explored as a building block in the synthesis of more complex molecules. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it particularly useful in constructing biaryl structures. These structures are prevalent in many biologically active compounds, including pharmaceuticals and agrochemicals. The compound's versatility has also been leveraged in the development of novel materials with applications in catalysis and polymer science.

One of the most compelling aspects of 1-bromo-1,1'-bi(cyclopropane) is its role in medicinal chemistry. Researchers have investigated its potential as a precursor for antiviral and anticancer agents. The strained cyclopropane ring can be opened under specific conditions to release reactive intermediates that can interact with biological targets. For instance, studies have demonstrated that derivatives of this compound can inhibit enzymes involved in viral replication or cancer cell proliferation. These findings highlight the compound's significance as a scaffold for drug design.

The synthesis of 1-bromo-1,1'-bi(cyclopropane) typically involves halogenation of cyclopropanes or cross-coupling reactions between brominated precursors. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making the compound more accessible for research purposes. Modern techniques such as flow chemistry have further enhanced its production scalability, allowing for larger quantities to be synthesized with greater precision.

Recent studies have also explored the pharmacokinetic properties of compounds derived from 1-bromo-1,1'-bi(cyclopropane). The presence of bromine atoms can influence metabolic pathways and binding interactions with biological targets. Understanding these properties is crucial for optimizing drug candidates and ensuring their efficacy and safety. Computational modeling has played a key role in predicting how these compounds will behave within biological systems, providing valuable insights before experimental validation.

The industrial applications of 1-bromo-1,1'-bi(cyclopropane) extend beyond pharmaceuticals into other sectors such as agrochemicals and specialty chemicals. Its structural features make it suitable for developing novel pesticides and herbicides that target specific biological pathways in plants and pests. Additionally, its reactivity allows for the creation of advanced polymers with tailored properties, such as enhanced mechanical strength or thermal stability.

In conclusion, 1-bromo-1,1'-bi(cyclopropane) (CAS No. 60629-95-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural characteristics and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, this compound promises to contribute significantly to advancements in medicine, materials science,and beyond.